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Compound of Interest

Compound Name: GSK2795039

Cat. No.: B15615182 Get Quote

For researchers, scientists, and drug development professionals working with the selective

NADPH oxidase 2 (NOX2) inhibitor, GSK2795039, its low aqueous solubility can present a

significant experimental hurdle. This technical support center provides a comprehensive guide

to understanding and overcoming these solubility issues, ensuring reliable and reproducible

results in your research.

Troubleshooting Guide
This guide addresses common problems encountered when preparing GSK2795039 solutions.
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Problem Potential Cause Recommended Solution

GSK2795039 powder will not

dissolve in aqueous buffer.

GSK2795039 is sparingly

soluble in aqueous buffers.[1]

Prepare a concentrated stock

solution in an organic solvent

first. Dimethyl sulfoxide

(DMSO) or dimethylformamide

(DMF) are recommended.[1]

Precipitation occurs when

diluting the DMSO stock

solution into an aqueous

medium (e.g., cell culture

media, PBS).

The concentration of

GSK2795039 in the final

aqueous solution exceeds its

solubility limit. The percentage

of DMSO in the final solution

may be too low to maintain

solubility.

1. Reduce the final

concentration: Lower the

working concentration of

GSK2795039. 2. Optimize the

dilution process: Add the

DMSO stock solution to the

aqueous medium slowly while

vortexing or stirring to ensure

rapid mixing and avoid

localized high concentrations.

3. Increase the final DMSO

concentration (for in vitro

assays): Ensure the final

DMSO concentration is

sufficient to maintain solubility,

but be mindful of potential

solvent toxicity in your

experimental system. It is

advisable to keep the final

DMSO concentration below

0.5% in most cell-based

assays. 4. Use a co-solvent

formulation: For in vivo studies

or some in vitro applications, a

co-solvent system may be

necessary.

The prepared aqueous

solution is not stable and forms

a precipitate over time.

Aqueous solutions of

GSK2795039 are not

recommended for long-term

storage. One source suggests

Prepare fresh aqueous

working solutions from your

DMSO stock for each

experiment. Store the DMSO
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not storing aqueous solutions

for more than one day.[1]

stock solution at -20°C for

long-term stability.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of GSK2795039 in common solvents?

A1: The solubility of GSK2795039 in various solvents is summarized in the table below.

Solvent Solubility (mg/mL) Solubility (mM) Source(s)

DMSO ~30 - 125 ~66.6 - 277.43 [1][2][3]

Dimethylformamide

(DMF)
~30 ~66.6 [2]

Ethanol ~20 ~44.4 [3]

Water Insoluble Insoluble [3]

1:4 DMSO:PBS (pH

7.2)
~0.20 ~0.44 [1]

Note: The molecular weight of GSK2795039 is 450.56 g/mol .

Q2: How should I prepare a stock solution of GSK2795039?

A2: It is recommended to prepare a stock solution in an organic solvent. DMSO is the most

commonly used solvent. For example, to prepare a 10 mM stock solution, dissolve 4.51 mg of

GSK2795039 in 1 mL of DMSO.

Q3: What is the recommended procedure for preparing a working solution in an aqueous buffer

for in vitro experiments?

A3: To maximize solubility in aqueous buffers, first dissolve GSK2795039 in DMSO to make a

stock solution, and then dilute this stock solution with the aqueous buffer of your choice.[1] For

example, to prepare a 10 µM working solution in cell culture medium, you would add 1 µL of a

10 mM DMSO stock solution to 1 mL of the medium.
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Q4: How can I prepare a formulation of GSK2795039 for in vivo animal studies?

A4: Due to its poor aqueous solubility, a specific formulation is often required for in vivo

administration. One suggested formulation involves a co-solvent system. For example, a

formulation could be prepared by adding 50 µL of a 200 mg/mL DMSO stock solution to 400 µL

of PEG300, mixing until clear, then adding 50 µL of Tween 80, mixing again, and finally adding

500 µL of ddH₂O.[3] Another option mentioned for suspended solutions is 15% Cremophor EL

in 85% saline, which may require sonication to achieve a homogeneous suspension.[4] It is

crucial to use freshly prepared formulations for optimal results.[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

GSK2795039 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Weigh out the desired amount of GSK2795039 powder. For 1 mL of a 10 mM stock solution,

you will need 4.51 mg.

Add the appropriate volume of DMSO to the powder.

Vortex the mixture vigorously until the solid is completely dissolved.

If necessary, briefly sonicate the solution in a water bath to aid dissolution.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b15615182?utm_src=pdf-body
https://www.selleckchem.com/products/gsk2795039.html
https://www.medchemexpress.com/GSK2795039.html
https://www.selleckchem.com/products/gsk2795039.html
https://www.benchchem.com/product/b15615182?utm_src=pdf-body
https://www.benchchem.com/product/b15615182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of an Aqueous Working Solution
for in vitro Assays
Materials:

GSK2795039 stock solution in DMSO (e.g., 10 mM)

Aqueous buffer or cell culture medium

Sterile microcentrifuge tubes or plates

Procedure:

Determine the final concentration of GSK2795039 required for your experiment.

Calculate the volume of the DMSO stock solution needed. For example, to prepare 1 mL of a

10 µM working solution from a 10 mM stock, you will need 1 µL of the stock.

Add the calculated volume of the DMSO stock solution to the aqueous buffer or medium.

Mix the solution thoroughly by gentle pipetting or swirling.

Use the freshly prepared working solution immediately for your experiment.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b15615182?utm_src=pdf-body
https://www.benchchem.com/product/b15615182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NOX2 Activation

Membrane Complex Assembly

ROS Production

Agonist
Receptor

PKC

p47phox

 phosphorylates

p47phox
(phosphorylated)

gp91phox
(NOX2)

 translocates to
membrane

p67phox

p40phox

Rac

O₂⁻

 electron transfer

p22phox

NADPH

O₂

Reactive Oxygen
Species

GSK2795039

 inhibits

Click to download full resolution via product page

Caption: NOX2 signaling pathway and the inhibitory action of GSK2795039.
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Caption: Experimental workflow for preparing GSK2795039 solutions.
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Caption: Troubleshooting logic for GSK2795039 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15615182?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/33777.pdf
https://www.caymanchem.com/product/33777/gsk2795039
https://www.selleckchem.com/products/gsk2795039.html
https://www.medchemexpress.com/GSK2795039.html
https://www.benchchem.com/product/b15615182#gsk2795039-solubility-issues-and-how-to-solve-them
https://www.benchchem.com/product/b15615182#gsk2795039-solubility-issues-and-how-to-solve-them
https://www.benchchem.com/product/b15615182#gsk2795039-solubility-issues-and-how-to-solve-them
https://www.benchchem.com/product/b15615182#gsk2795039-solubility-issues-and-how-to-solve-them
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15615182?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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